N-cyclopentyl-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-(6-piperidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C16H24N4OS/c21-15(19-13-6-2-3-7-13)11-22-16-10-14(17-12-18-16)20-8-4-1-5-9-20/h10,12-13H,1-9,11H2,(H,19,21)
• InChI Key: AJXJGPYDDGEVNF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)SCC(=O)NC3CCCC3
• Molecular Formula: C16H24N4OS
• Molecular Weight: 320.5 g/mol
• CAS No.: 1112383-71-7

Description

N-cyclopentyl-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C16H24N4OS and its molecular weight is 320.46. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

N-cyclopentyl-2-((6-(piperidin-1-yl)pyrimidin-4-yl)thio)acetamide derivatives demonstrate potential in cancer treatment due to their synthesis and observed inhibitory effects on various cancer cell lines. These compounds have been synthesized and investigated for their antitumor activities across different cell lines, showing promising results comparable to known chemotherapy agents such as doxorubicin. The research focused on exploring the antitumor potential of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, highlighting the significant role of the chemical structure in enhancing antitumor efficacy (Albratty et al., 2017).

Insecticidal Applications

Studies have also revealed that derivatives of this compound possess insecticidal properties. Research on pyridine derivatives, including compounds with similar structural motifs, showcased their efficacy against pests such as the cowpea aphid, Aphis craccivora Koch. The bioassay results indicated that certain compounds exhibit insecticidal activity superior to conventional insecticides, marking them as potential candidates for agricultural pest management (Bakhite et al., 2014).

Analgesic and Antiparkinsonian Activities

The synthesis of this compound derivatives has also been linked to potential analgesic and antiparkinsonian activities. A study focusing on the synthesis of thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from related compounds demonstrated good analgesic and antiparkinsonian activities. These findings suggest that such derivatives could be explored further for their potential benefits in treating conditions associated with pain and Parkinson's disease, offering a novel therapeutic approach (Amr et al., 2008).

Mechanism of Action

Target of Action

Similar compounds have been found to target protein kinase b (pkb or akt), an important component of intracellular signaling pathways regulating growth and survival .

Mode of Action

Compounds with similar structures have been found to provide atp-competitive, nano-molar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

Pkb, a potential target of similar compounds, is a key downstream component in the phosphatidylinositol-3 kinase (pi3k) signaling pathway . This pathway is involved in promoting cell proliferation and survival.

Pharmacokinetics

Similar compounds have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .

Result of Action

Similar compounds have been found to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Action Environment

The efficacy of similar compounds has been tested in vivo, suggesting that they may be influenced by various biological and environmental factors .